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Introduction
Perftoran, a perfluorocarbon (PFC) emulsion, represents a unique class of synthetic oxygen

carriers. Developed in Russia, it has been utilized in clinical settings for its ability to transport

and deliver oxygen, particularly in situations of acute blood loss and ischemia.[1][2] This

technical guide provides an in-depth analysis of the oxygen-carrying capacity of Perftoran,

focusing on the core physicochemical principles, quantitative data, and the experimental

methodologies used for its characterization.

Core Principles of Oxygen Transport
Unlike hemoglobin-based oxygen carriers, which rely on chemical binding of oxygen to a

central iron atom, Perftoran's mechanism is based on the high solubility of oxygen in its

perfluorocarbon components.[1] The two primary PFCs in Perftoran are perfluorodecalin and

perfluoro-N-(4-methylcyclohexyl)-piperidine.[3] The transport of oxygen in Perftoran is a

process of physical dissolution governed by Henry's Law, which states that the amount of

dissolved gas in a liquid is proportional to its partial pressure in the gas phase. This results in a

linear relationship between the partial pressure of oxygen (pO2) and the oxygen content of the

emulsion.[1][4] This linear relationship is a defining characteristic of PFC-based oxygen carriers

and contrasts with the sigmoidal oxygen-hemoglobin dissociation curve.[4]
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Quantitative Analysis of Oxygen-Carrying Capacity
The oxygen-carrying capacity of Perftoran and its components is a critical parameter for its

efficacy as a blood substitute. The following tables summarize the available quantitative data.

Parameter Value Conditions Reference(s)

Oxygen Carrying

Capacity

6.9 ml O₂ / 100 ml

emulsion
pO₂ = 760 mmHg [1]

Perfluorocarbon

Content

10% (v/v) or 20%

(w/v)
- [1]

Caption: Key physical

and oxygen-carrying

properties of the

Perftoran emulsion.

Perfluorocarbon Temperature (°C)
Oxygen Solubility
(ml O₂ / 100 ml
PFC)

Reference(s)

Perfluorodecalin 25 49 [3]

Perfluorodecalin 37 ~40 [5]

Caption: Oxygen

solubility in Perftoran's

primary

perfluorocarbon

component,

perfluorodecalin, at

different

temperatures.
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pO₂ (mmHg)
Estimated Oxygen Content (ml O₂ / 100 ml
Perftoran)

100 ~0.91

200 ~1.82

400 ~3.63

760 6.9

Caption: Estimated oxygen content of Perftoran

at various partial pressures of oxygen,

calculated based on the linear relationship and

the known value at 760 mmHg. It is important to

note that these are extrapolated values and may

not represent precise experimental results.

Mechanism of Oxygen Transport and Delivery
The small particle size of the Perftoran emulsion (around 0.1-0.2 μm) allows for deep

penetration into the microcirculation, potentially reaching areas with restricted blood flow where

red blood cells may not pass.[5] Oxygen dissolved in the PFC droplets is released into the

surrounding plasma down a partial pressure gradient and subsequently diffuses into the

tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1207300?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207300?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. Perfluorodecalin - Wikipedia [en.wikipedia.org]

4. Blood substitutes Artificial oxygen carriers: perfluorocarbon emulsions - PMC
[pmc.ncbi.nlm.nih.gov]

5. bdigital.ufp.pt [bdigital.ufp.pt]

To cite this document: BenchChem. [Perftoran: A Technical Deep Dive into its Oxygen-
Carrying Capacity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207300#what-is-the-oxygen-carrying-capacity-of-
perftoran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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